Cas no 141694-13-5 (1H-Pyrrole,3-ethoxy-1-(4-methylphenyl)-)

• Product Name: 1H-Pyrrole,3-ethoxy-1-(4-methylphenyl)-
• CAS No: 141694-13-5
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 105241
• PubChem ID: 14983363
• Update Time: 2025-04-18

1H-Pyrrole,3-ethoxy-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,3-ethoxy-1-(4-methylphenyl)-
• 1H-Pyrrole,3-ethoxy-1-(4-methylphenyl)-(9CI)
• 3-ethoxy-1-(p-tolyl)-1H-pyrrole
• 141694-13-5
• 3-ETHOXY-1-(4-METHYLPHENYL)PYRROLE

• Inchi： 1S/C13H15NO/c1-3-15-13-8-9-14(10-13)12-6-4-11(2)5-7-12/h4-10H,3H2,1-2H3
• InChI Key： BJLJIHPNYOENOH-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CN(C=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 14.2Ų